4-(2,5-Dimethoxybenzoyl)-3-ethylpiperazin-2-one

• IUPAC Name: 4-(2,5-dimethoxybenzoyl)-3-ethylpiperazin-2-one
• InChI: InChI=1S/C15H20N2O4/c1-4-12-14(18)16-7-8-17(12)15(19)11-9-10(20-2)5-6-13(11)21-3/h5-6,9,12H,4,7-8H2,1-3H3,(H,16,18)
• InChI Key: NIUBSHYKRXNZBG-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(=O)NCCN1C(=O)C2=C(C=CC(=C2)OC)OC
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol

Description

4-(2,5-Dimethoxybenzoyl)-3-ethylpiperazin-2-one, also known as EDP-420, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. EDP-420 belongs to the class of piperazine derivatives and is structurally similar to the psychoactive drug, MDMA. However, EDP-420 does not exhibit the same psychoactive effects as MDMA and is being studied for its potential therapeutic benefits.

Mechanism of Action

The exact mechanism of action of 4-(2,5-Dimethoxybenzoyl)-3-ethylpiperazin-2-one is not fully understood, but it is believed to act on various cellular pathways involved in cell growth, inflammation, and neuroprotection. This compound has been shown to inhibit the activity of certain enzymes and proteins involved in cell growth and inflammation, leading to its potential therapeutic benefits in cancer and inflammatory diseases. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its potential neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. In cancer research, this compound has been shown to inhibit the activity of certain enzymes involved in cell growth and induce apoptosis, leading to the death of cancer cells. In inflammation research, this compound has been shown to reduce the production of inflammatory cytokines and chemokines, leading to a reduction in inflammation. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

4-(2,5-Dimethoxybenzoyl)-3-ethylpiperazin-2-one has several advantages for lab experiments, including its synthetic accessibility and potential therapeutic applications in various areas. However, there are also limitations to its use in lab experiments, including the lack of understanding of its exact mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 4-(2,5-Dimethoxybenzoyl)-3-ethylpiperazin-2-one, including further studies on its mechanism of action, potential therapeutic applications, and safety profile. Additionally, research on the pharmacokinetics and pharmacodynamics of this compound is needed to better understand its potential therapeutic benefits and limitations. Further preclinical and clinical studies are also needed to determine the efficacy and safety of this compound in various disease models.

Synthesis Methods

The synthesis of 4-(2,5-Dimethoxybenzoyl)-3-ethylpiperazin-2-one involves a multi-step process that starts with the reaction of 2,5-dimethoxybenzoyl chloride with 3-ethylpiperazine in the presence of a base. The resulting product is then purified through column chromatography to obtain this compound in its pure form.

Scientific Research Applications

4-(2,5-Dimethoxybenzoyl)-3-ethylpiperazin-2-one has been studied for its potential therapeutic applications in various areas, including cancer, inflammation, and neurodegenerative diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment. Inflammation research has also shown that this compound has anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis. Additionally, this compound has been studied for its potential neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's.